molecular formula C20H23N3O2 B2564104 (5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile CAS No. 882137-32-8

(5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile

Cat. No. B2564104
CAS RN: 882137-32-8
M. Wt: 337.423
InChI Key: WEAOVULHBXPFFR-UHFFFAOYSA-N
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Description

(5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H23N3O2 and its molecular weight is 337.423. The purity is usually 95%.
BenchChem offers high-quality (5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of (5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile involves three-component condensation processes, demonstrating its potential in creating amino enone tautomers, as confirmed by X-ray data. This process provides a framework for the development of diverse chemical entities with potential applications in various fields, including materials science and pharmaceuticals (Oshega et al., 2015).

Applications in Dyeing and Fabric Coloring

One specific application of derivatives of this chemical structure includes the dyeing of polyester fabrics. The synthesis of 1,4-diethyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile and its coupling with aromatic diazonium salts to produce disperse dyes demonstrates its utility in textile applications. These dyes, when applied to polyester fabrics, exhibit relationships between dyeing properties and dispersing agent concentrations, indicating its importance in fabric coloring technologies (Al-Etaibi et al., 2013).

Development of Photovoltaic Devices

Compounds containing (5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile structures are also explored in the context of solution-processable small molecules for bulk-heterojunction solar cells. The incorporation of triphenylamine electron-donating groups and cyanopyridone electron-accepting groups linked by thiophenes demonstrates their potential in enhancing power conversion efficiencies of photovoltaic devices, presenting a sustainable application in energy generation (Gupta et al., 2015).

Antimicrobial Applications

The synthesis and application of azo pyridone disperse dyes on polyester fabric, derived from structures similar to (5Z)-1-butyl-5-{[(4-ethylphenyl)amino]methylidene}-4-methyl-2,6-dioxo-1,2,5,6-tetrahydropyridine-3-carbonitrile, have shown promising antimicrobial activities. The intensive examination of fastness properties and antimicrobial activity against different bacterial strains indicates its potential use in creating antimicrobial textiles (Al-Etaibi et al., 2014).

properties

IUPAC Name

1-butyl-5-[(4-ethylphenyl)iminomethyl]-6-hydroxy-4-methyl-2-oxopyridine-3-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N3O2/c1-4-6-11-23-19(24)17(12-21)14(3)18(20(23)25)13-22-16-9-7-15(5-2)8-10-16/h7-10,13,25H,4-6,11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MZBHJLJTDQQZRA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCN1C(=C(C(=C(C1=O)C#N)C)C=NC2=CC=C(C=C2)CC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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